Cas no 2309216-16-6 (3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)azetidine-1-carboxamide)

• Product Name: 3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)azetidine-1-carboxamide
• CAS No: 2309216-16-6
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 5338405
• Update Time: 2025-09-27

3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-((2,5-dioxopyrrolidin-1-yl)methyl)-N-(thiophen-2-yl)azetidine-1-carboxamide
• 3-[(2,5-dioxopyrrolidin-1-yl)methyl]-N-thiophen-2-ylazetidine-1-carboxamide
• 3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)azetidine-1-carboxamide

• Inchi： 1S/C13H15N3O3S/c17-11-3-4-12(18)16(11)8-9-6-15(7-9)13(19)14-10-2-1-5-20-10/h1-2,5,9H,3-4,6-8H2,(H,14,19)
• InChI Key： NMRMHWDCWDPEOG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(N1CC(CN2C(CCC2=O)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 421
• XLogP3: 0.1
• Topological Polar Surface Area: 98

Additional information on 3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)azetidine-1-carboxamide

Introduction to 3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)azetidine-1-carboxamide (CAS No. 2309216-16-6)

3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)azetidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2309216-16-6, this molecule represents a convergence of heterocyclic chemistry and medicinal innovation, offering a promising scaffold for the development of novel therapeutic agents.

The compound’s structure is characterized by a dioxopyrrolidine moiety linked to a methyl group and an azetidine ring, further functionalized with a thiophenyl substituent. This arrangement not only imparts distinct electronic properties but also opens up avenues for diverse interactions with biological targets. The dioxopyrrolidine unit, in particular, is known for its stability and reactivity, making it an attractive component in drug design.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their prevalence in bioactive molecules. The dioxopyrrolidine scaffold has been explored for its potential in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of the thiophenyl group adds another layer of complexity, as thiophenes are well-documented for their role in pharmaceuticals, ranging from antiviral to anticancer applications.

One of the most compelling aspects of 3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)azetidine-1-carboxamide is its versatility in drug design. The combination of the dioxopyrrolidine and azetidine rings provides a rigid framework that can be fine-tuned through modifications at the methyl and thiophenyl positions. This flexibility allows researchers to explore a wide spectrum of biological activities by altering these functional groups.

Recent studies have highlighted the importance of scaffold hopping in drug discovery, where existing molecular frameworks are modified to discover new lead compounds. The structure of 3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)azetidine-1-carboxamide aligns well with this strategy, as it incorporates elements from multiple heterocyclic systems. This interdisciplinary approach has led to the identification of several promising candidates for further development.

The compound’s potential biological activity has been preliminarily investigated through computational modeling and in vitro assays. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and neurological disorders. The precise mechanism of action remains under investigation, but the structural features suggest interactions with targets such as kinases and ion channels.

Advanced synthetic methodologies have been employed to access derivatives of 3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)azetidine-1-carboxamide, enabling researchers to optimize its pharmacological properties. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing structural diversity while maintaining the core framework. These advancements underscore the compound’s significance as a building block for medicinal chemistry.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-yl)azetidine-1-carboxamide. Predictive models have been developed to assess its potential bioactivity based on structural features, providing insights into possible therapeutic applications. This high-throughput virtual screening approach complements traditional experimental methods, offering a more efficient pipeline for drug development.

The synthesis and characterization of this compound also highlight the importance of analytical techniques in confirming structural integrity and purity. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been instrumental in elucidating its molecular structure. These data are crucial for understanding its reactivity and interactions with biological targets.

In conclusion,3-(2,5-dioxopyrrolidin-1-yl)methyl-N-(thiophen-2-y]azetidine-l-carboxamide (CAS No. 2309216-l6-l) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential biological activities. Its unique combination of heterocyclic moieties offers a rich platform for further exploration in drug discovery. As research continues to uncover new therapeutic applications,this compound is poised to play a pivotal role in developing next-generation medicines.